3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)-N-(3-phenylpropyl)azetidine-1-carboxamide

• IUPAC Name: 3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide
• InChI: InChI=1S/C19H22N2O4/c1-14-10-16(11-18(22)24-14)25-17-12-21(13-17)19(23)20-9-5-8-15-6-3-2-4-7-15/h2-4,6-7,10-11,17H,5,8-9,12-13H2,1H3,(H,20,23)
• InChI Key: XEJHYSULPLBCJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• CAS No.: 1795087-00-1

Description

3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)-N-(3-phenylpropyl)azetidine-1-carboxamide is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been synthesized using various methods. The compound has been found to have a range of biochemical and physiological effects, making it a promising research tool for investigating various biological processes.

Scientific Research Applications

• Synthesis of 1,2,4‐Oxadiazole Derivatives : Kumar and Mashelker (2007) explored the synthesis of 1,2,4‐oxadiazole heterocyclic compounds containing a 2‐H‐pyranopyridine‐2‐one moiety. These compounds are expected to exhibit better hypertensive activity (Kumar & Mashelker, 2007).

• Antimicrobial Activity of Pyran Carboxamide Derivatives : Aytemir et al. (2003) synthesized amide derivatives of pyranone with demonstrated antimicrobial activity. One compound, in particular, exhibited higher antibacterial activity against certain bacteria than other synthesized compounds (Aytemir, Erol, Hider, & Özalp, 2003).

• Synthesis and Evaluation of Antifungal and Antibacterial Compounds : Patel and Pathak (2012) synthesized a series of pyridoquinolone derivatives with significant antimicrobial activities, including against Mycobacterium tuberculosis (Patel & Pathak, 2012).

• NMR Study of Bortezomib Degradation : A study by Bolognese et al. (2009) investigated the stability of bortezomib, a boronic drug used for multiple myeloma treatment. The study highlights the importance of understanding drug stability under clinical use conditions (Bolognese et al., 2009).